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Compound of Interest

Compound Name: 4-Ethyl-3-hexanol

Cat. No.: B011189 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of 4-Ethyl-3-hexanol, including detailed

operational procedures and disposal plans to foster a safe and compliant laboratory

environment.

Physicochemical and Hazard Data
A summary of the key quantitative data for 4-Ethyl-3-hexanol is presented below.
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Property Value

Molecular Formula C8H18O

Molar Mass 130.23 g/mol [1][2]

Appearance Colorless to slightly yellow liquid[1]

Odor Aromatic[1]

Boiling Point 159-163°C[1]

Melting Point -82°C to -61.15°C (estimate)[1]

Density Approximately 0.835 - 0.8414 g/mL[1]

Flash Point 64.2°C[1]

Vapor Pressure 0.449 mmHg at 25°C[1]

Solubility
Moderately soluble in water; soluble in many

organic solvents[1][3]

Hazard Summary: 4-Ethyl-3-hexanol is irritating to the eyes, respiratory system, and skin.[1] It

is classified as causing serious eye irritation.[2][4]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling 4-Ethyl-3-hexanol is crucial to minimize exposure and

ensure safety. The following procedural steps outline the necessary precautions and personal

protective equipment.

Engineering Controls and Ventilation
Ventilation: Always handle 4-Ethyl-3-hexanol in a well-ventilated area.[1][5] A chemical fume

hood is recommended to minimize the inhalation of vapors.

Eye Wash and Safety Shower: Ensure that an emergency eye wash station and safety

shower are readily accessible in the immediate work area.
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Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Ethyl-3-hexanol:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[6] Inspect

gloves for any signs of degradation or puncture before use.

Skin and Body Protection: A laboratory coat or other suitable protective clothing is required to

prevent skin contact.[1][6]

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation where vapor concentrations may be high, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.

Safe Handling Procedures
Avoid Contact: Avoid direct contact with skin and eyes.[1]

Avoid Inhalation: Do not breathe vapors or mists.

Grounding: Take precautionary measures against static discharge, especially when

transferring large quantities.

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]

Storage
Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Incompatibilities: Keep away from oxidizing agents.[1]

Disposal Plan
Proper disposal of 4-Ethyl-3-hexanol and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection
Collect all waste 4-Ethyl-3-hexanol and contaminated materials (e.g., gloves, absorbent

pads) in a designated, properly labeled, and sealed hazardous waste container.

Labeling
Clearly label the waste container with "Hazardous Waste," the chemical name "4-Ethyl-3-
hexanol," and all relevant hazard symbols (e.g., irritant).

Disposal Method
Dispose of the waste through an approved and licensed hazardous waste disposal company.

Do not pour down the drain or dispose of with regular trash.[6]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning if possible. Otherwise, it should be punctured to prevent reuse and disposed

of in a sanitary landfill or through controlled incineration.[5]

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, a clear and immediate response is essential. The following diagram

outlines the procedural workflow for managing a 4-Ethyl-3-hexanol spill.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous Material

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a 4-Ethyl-3-hexanol chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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